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Compound of Interest

1-(2-Chlorophenyl)-2-
Compound Name:
(methylsulfonyl)ethanone

CAS No.: 30866-60-5

Cat. No.: B3032629

Get Quote

\ J

CAS: 30866-60-5 | Formula:
| MW: 232.68 g/mol

Executive Summary & Chemical Identity

1-(2-Chlorophenyl)-2-(methylsulfonyl)ethanone is a

-keto sulfone characterized by a highly acidic methylene bridge flanked by a carbonyl and a
sulfonyl group. This unique electronic environment makes it a "chemical chameleon," capable
of serving as a nucleophile in alkylation reactions or an electrophile in heterocycle formation.[1]

In drug development, this scaffold is a critical pharmacophore for synthesizing sulfonamide
derivatives, chiral

-hydroxy sulfones, and potential kinase inhibitors.[1] Its structural rigidity and polarity profile
allow it to engage in hydrogen bonding and

-stacking interactions within protein active sites.
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Physical & Chemical Properties

Property Specification
1-(2-Chlorophenyl)-2-(methylsulfonyl)ethan-1-

IUPAC Name ( phenyl)-2-( Y Y
one

Appearance White to off-white crystalline solid

Melting Point 131-134 °C (Typical range for pure polymorphs)
Soluble in DMSO, DMF, CH

Solubility Cl
, EtOAc; Insoluble in water

pKa (

CH ~11-12 (Estimated; highly acidic due to dual
EWGS)

)

SMILES CS(=0)(=0)CC(=0)C1=CC=Cc=C1CI

Synthetic Pathways & Protocols

The synthesis of

-keto sulfones requires precise control to avoid over-alkylation or oxidative side reactions. The
most robust industrial route involves the nucleophilic substitution of an

-halo ketone with a sulfinate salt.

Core Synthesis: Nucleophilic Displacement Strategy

This protocol utilizes 2-chlorophenacyl bromide (2-bromo-1-(2-chlorophenyl)ethanone) and
sodium methanesulfinate. This

pathway is preferred over sulfide oxidation due to higher atom economy and the avoidance of
strong oxidants that may affect the chlorophenyl ring.

Reaction Mechanism
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The reaction proceeds via a direct

attack of the sulfinate sulfur nucleophile on the
-carbon of the phenacyl bromide. The high nucleophilicity of the sulfinate anion (

) ensures rapid conversion, while the steric bulk of the ortho-chloro group on the aromatic ring
minimizes side reactions at the carbonyl center.
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Figure 1: SN2 Displacement Pathway for CAS 30866-60-5 Synthesis.

Validated Experimental Protocol
Scale: 50 mmol Yield Target: >85%

o Reagent Prep: In a 250 mL round-bottom flask, dissolve sodium methanesulfinate (6.12 g,
60 mmol, 1.2 equiv) in water (30 mL).

o Substrate Addition: Dissolve 2-chlorophenacyl bromide (11.67 g, 50 mmol, 1.0 equiv) in
Ethanol (100 mL). Note: If the bromide is colored (yellow/orange), recrystallize from MeOH
before use to remove free bromine.[1]

o Reaction: Add the ethanolic bromide solution to the aqueous sulfinate solution. Heat the
mixture to reflux (approx. 80°C) for 4—6 hours. Monitor by TLC (Hexane:EtOAc 3:1) or LC-
MS.

o Workup:

o Cool the mixture to room temperature, then chill in an ice bath (0-5°C). The product
should precipitate as white crystals.[2]
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o Filter the solid and wash with cold water (2 x 50 mL) to remove NaBr and excess sulfinate.

o Wash with cold diethyl ether (20 mL) to remove unreacted bromide.

 Purification: Recrystallize from Ethanol or Isopropanol if necessary. Dry under vacuum at
45°C.

Critical Control Point: The ortho-chloro substituent provides steric hindrance. Ensure vigorous
stirring and adequate reflux time to drive the reaction to completion.

Applications in Drug Discovery

CAS 30866-60-5 is not merely an intermediate; it is a versatile scaffold for generating diversity
in lead optimization.

A. Asymmetric Transfer Hydrogenation (ATH)
The ketone moiety can be stereoselectively reduced to form chiral

-hydroxy sulfones. These motifs are bioisosteres for
-amino acids and are found in various protease inhibitors.

o Catalyst System: Ru(Cl)(p-cymene)|[(S,S)-Ts-DPEN].
e Conditions: HCOOH/Et

N complex, 25°C.

e Outcome: Enantiomeric excess (ee) typically >95%.
B. The "Chemical Chameleon" Effect
The methylene group at position 2 is highly acidic (

). This allows for facile deprotonation using mild bases (e.g., K
CO

), enabling:
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e Mono-alkylation: Introduction of alkyl chains to probe hydrophobic pockets.
» Knoevenagel Condensation: Reaction with aldehydes to form

-unsaturated sulfones (Michael acceptors).

» Heterocycle Synthesis: Cyclization with hydrazines or amidines to form substituted pyrazoles
or pyrimidines.
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Click to download full resolution via product page
Figure 2: Reactivity profile and downstream applications of the scaffold.

Handling, Safety, and Stability (EHS)

While stable under ambient conditions, this compound and its precursors present specific
hazards.[1]

e Lachrymator Warning: The precursor, 2-chlorophenacyl bromide, is a potent lachrymator
(tear gas agent).[1] All synthesis steps involving the bromide must be performed in a
functioning fume hood.

o Skin/Eye Contact: The sulfone product is an irritant. Wear nitrile gloves and safety goggles.
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Stability: Stable to hydrolysis in neutral/acidic media. In strong alkali, the sulfonyl group may
undergo elimination or retro-Claisen type cleavage.[1] Store in a cool, dry place away from
strong oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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